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Compound of Interest

Compound Name: (S)-Etodolac-d3
CAS No.: 1246818-32-5
Cat. No.: B602641
. J

(S)-Etodolac-d3 is the stable isotope-labeled form of the pharmacologically active S-
enantiomer of Etodolac. It serves as a critical Internal Standard (IS) in bioanalytical assays (LC-
MS/MS), specifically for the quantification of the active COX-inhibiting enantiomer in complex
matrices (plasma, urine, tissue).
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Parameter Technical Specification

(S)-(+)-1,8-Diethyl-1,3,4,9-tetrahydropyrano|[3,4-

blindole-1-acetic acid-d3

Chemical Name

CAS Number 1246818-32-5 (Specific to S-enantiomer d3)
87226-38-8 ((S)-Etodolac); 41340-25-4

Parent CAS ]
(Racemic Etodolac)

Molecular Formula C17H18D3NOs

_ 290.37 g/mol (approx. 3 Da shift from unlabeled

Molecular Weight
parent)

Isotopic Purity = 99% Deuterated forms (d3)

Chiral Purity > 98% ee (S-enantiomer)

" Soluble in DMSO (>25 mg/mL), Methanol,

Solubility )
Ethanol.[1][2][3][4] Poorly soluble in water.
White to off-white solid (Lyophilized or

Appearance

Crystalline)

Part 2: Hazard Identification & Toxicology (The
"Why" Behind the SDS)

Senior Scientist Note: While this compound is used in micro-quantities for mass spectrometry, it
retains the toxicological profile of the parent NSAID. The (S)-enantiomer is the potent COX
inhibitor; therefore, its toxicity profile regarding Gl and renal systems is more relevant than that
of the inactive (R)-enantiomer.

Core Hazards (GHS Classification)

o Acute Toxicity, Oral (Category 3):H301 - Toxic if swallowed.[5][6][7]

o Eye Irritation (Category 2A):H319 - Causes serious eye irritation.[5][6][7]
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o Reproductive Toxicity (Category 2):H361 - Suspected of damaging fertility or the unborn
child.[5]

Mechanistic Toxicology

The safety protocols for (S)-Etodolac-d3 are dictated by its mechanism of action:

e COX Inhibition: The (S)-enantiomer selectively inhibits Cyclooxygenase-2 (COX-2) and
COX-1. Inhibition of COX-1 in the gastric mucosa reduces protective prostaglandins (PGE2),
leading to the risk of gastrointestinal perforation and bleeding upon ingestion.

e Renal Impairment: Prostaglandins regulate renal blood flow. Inhibition can cause acute renal
failure, particularly in dehydrated states.

Visual: Safety & Exposure Logic

This diagram maps the hazard source to the required protection based on biological
mechanism.
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Caption: Causal link between the COX-inhibitory mechanism of (S)-Etodolac-d3 and required
safety protocols.

Part 3: Handling, Stability & Storage Protocols

Senior Scientist Note: The primary risk with deuterated standards is not just chemical
degradation, but isotopic exchange. If the deuterium labels are on exchangeable protons (e.g.,
-OH, -NH), they will swap with Hydrogen in water, ruining the mass shift. However, in Etodolac-
d3, the deuterium is typically on the ethyl group, which is non-exchangeable. The risk here is
chemical stability (oxidation/hydrolysis).

Storage Architecture
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e Long-term: -20°C (minimum). -80°C preferred for solution stocks.

e Environment: Store under inert gas (Argon or Nitrogen) to prevent oxidation of the indole
moiety.

o Container: Amber glass vials (protect from light-induced degradation).

Reconstitution Protocol (Self-Validating)

To ensure the standard is valid before use in critical assays:

» Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial
condenses atmospheric moisture, which degrades the solid.

e Solvent Choice: Dissolve in 100% DMSO or Methanol. Avoid water in the primary stock.

» Visual Check: The solution must be clear and colorless. Yellowing indicates oxidation of the
indole ring; discard if observed.

Part 4: Analytical Application (LC-MS/MS Workflow)

Context: (S)-Etodolac-d3 is used to normalize matrix effects and recovery losses during the
extraction of biological samples.

Experimental Workflow

o Stock Preparation: Prepare a 1.0 mg/mL Master Stock in DMSO.
e Working Standard: Dilute Master Stock to 10 pg/mL in 50:50 Methanol:Water.

o Spiking (The Critical Step): Add the Working Standard to the biological sample
(plasma/urine) before any extraction (Protein Precipitation or SPE).

o Why? The IS must experience the exact same extraction efficiency and matrix
suppression as the analyte.

o LC-MS Transition: Monitor the mass shift.

o Analyte ((S)-Etodolac): m/z 288.1 — 172.1
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o IS ((S)-Etodolac-d3): m/z 291.1 - 175.1 (Shift of +3 Da).

Visual: LC-MS/MS Method Development Logic

This diagram illustrates the workflow to ensure data integrity using the IS.
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Caption: Analytical workflow ensuring the Internal Standard compensates for extraction loss
and matrix effects.

Part 5: Emergency & Disposal

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. The indole structure can be
irritating to mucous membranes.
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o Skin Contact: Wash with soap and water. Do not use ethanol or solvents, as they may
increase dermal absorption of the lipophilic drug.

e Ingestion: Immediately call a POISON CENTER.[6] Do not induce vomiting due to risk of
aspiration and irritation.

o Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber.
This compound contains Nitrogen and will generate NOx upon combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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